Cas no 1804836-67-6 (2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1804836-67-6
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4830091
• Update Time: 2025-10-28

2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H7BrF3NO4/c10-3-5-4(1-8(16)17)6(15)2-7(14-5)18-9(11,12)13/h2H,1,3H2,(H,14,15)(H,16,17)
• InChI Key： ZJDAFWFJXUABQD-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C=C(N1)OC(F)(F)F)=O)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6

Additional information on 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid

2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid: A Comprehensive Overview

The compound with CAS No. 1804836-67-6, known as 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromomethyl group, a hydroxyl group, and a trifluoromethoxy group, along with an acetic acid moiety. The combination of these functional groups makes it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its structure provides a versatile platform for further chemical modifications, enabling researchers to explore its activity against various biological targets. For instance, the bromomethyl group can be used as a leaving group in substitution reactions, allowing for the introduction of diverse substituents that may enhance its pharmacokinetic properties or improve its bioavailability.

The presence of the trifluoromethoxy group is particularly noteworthy, as it is known to confer electronic and steric effects that can modulate the compound's interactions with biological systems. This group has been shown to enhance the stability of certain drugs by reducing susceptibility to metabolic degradation. Additionally, the hydroxyl group on the pyridine ring may play a role in hydrogen bonding, which is crucial for binding to protein targets.

Recent research has focused on evaluating the biological activity of this compound in various disease models. For example, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Furthermore, its ability to modulate cellular signaling pathways suggests its potential role in treating conditions such as cancer and neurodegenerative diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced synthetic techniques has enabled researchers to optimize the synthesis pathway, ensuring high yields and purity. These advancements have made it possible to scale up production for preclinical studies.

From an environmental perspective, the compound's stability and biodegradability are critical considerations. Preliminary studies indicate that it exhibits moderate biodegradability under aerobic conditions, which is favorable for minimizing its environmental footprint. However, further research is needed to fully understand its ecological impact and ensure sustainable practices during its production and use.

In conclusion, 2-(Bromomethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with recent advances in synthetic chemistry and biological research, positions it as a promising candidate for future drug development efforts.